![molecular formula C11H13BrN2O3 B8029175 3-Bromo-N-butyl-5-nitrobenzamide](/img/structure/B8029175.png)
3-Bromo-N-butyl-5-nitrobenzamide
Overview
Description
3-Bromo-N-butyl-5-nitrobenzamide is a useful research compound. Its molecular formula is C11H13BrN2O3 and its molecular weight is 301.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
Crystal Engineering : Molecular tapes in complexes like 4-nitrobenzamide·4-iodobenzamide involve amide dimer tape and iodo⋯nitro interaction in orthogonal directions, demonstrating potential in crystal design (Saha, Nangia, & Jaskólski, 2005).
Derivatives of 4-Hydroxybenzoic Acid : Research on derivatives like 3-bromo-5-nitro- and 3-amino-3-bromo-5-amino- substitution products of 4-hydroxybenzoic acid and its esters, including butyl esters, suggests applications in the development of various chemical products (Cavill, 1945).
Bioactivation of CB 1954 : The study of the bioactivation of CB 1954, which includes the use of similar nitrobenzamide derivatives, indicates their potential in cancer treatment, as these compounds can form DNA-DNA interstrand crosslinks in cells (Knox, Friedlos, Marchbank, & Roberts, 1991).
Molecular Docking and Vibrational Spectroscopic Analysis : The use of N-(4-Bromophenyl)-4-nitrobenzamide in molecular docking and spectroscopic analysis, along with studies on HOMO-LUMO, polarizabilities, and hyperpolarizabilities, suggests applications in material science and drug discovery (Dwivedi & Kumar, 2019).
Chemotherapeutic Activity : The study of 4-iodo-3-nitrobenzamide's metabolic reduction and induction of cell death in tumor cells in culture showcases the potential of similar compounds in chemotherapy (Mendeleyev, Kirsten, Hakam, Buki, & Kun, 1995).
properties
IUPAC Name |
3-bromo-N-butyl-5-nitrobenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrN2O3/c1-2-3-4-13-11(15)8-5-9(12)7-10(6-8)14(16)17/h5-7H,2-4H2,1H3,(H,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHGYJYHUFBNFFP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1=CC(=CC(=C1)Br)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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